SLCB050

• Molecular Formula: C21H18O6
• Molecular Weight: 366.4 g/mol
• InChI: InChI=1S/C21H18O6/c1-21(2)18(26-20(23)8-6-15-4-3-9-24-15)11-14-10-13-5-7-19(22)25-16(13)12-17(14)27-21/h3-10,12,18H,11H2,1-2H3/b8-6+/t18-/m0/s1
• InChIKey: AUIHPJIGBDPOCO-IWHGQQBYSA-N

SLCB050 Procurement Guide for DX2-p14/ARF Research

SLCB050 (CAS: 1848971-16-3) is a synthetic small-molecule inhibitor that disrupts the oncogenic protein–protein interaction between the AIMP2 splice variant DX2 and the tumor suppressor p14/ARF [1]. It has been identified and characterized as a tool compound for investigating DX2-driven tumorigenesis, with a specific application in preclinical lung cancer models [2].

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Pathway study fit DX2-p14/ARF protein-protein interaction inhibition

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Model requirement Requires p14/ARF-intact lung cancer models (e.g., H460, SBC-5)

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Tool compound First-in-class PPI inhibitor for AIMP2-DX2 axis research

• [1] Oh, A. Y., Jung, Y. S., Kim, J., Lee, J. H., Cho, J. H., Chun, H. Y., ... & Park, B. J. (2016). Inhibiting DX2-p14/ARF interaction exerts antitumor effects in lung cancer and delays tumor progression. Cancer Research, 76(16), 4791-4804. View Source
• [2] Park, B. J., Song, G. Y., Oh, A. Y., Lee, J. H., & Her, J. H. (2018). U.S. Patent Application No. 16/100,226. View Source

Why Generic Substitutes Cannot Replace SLCB050

Not all compounds identified as DX2–p14/ARF interaction inhibitors demonstrate equivalent activity. While related compounds like HJH141204 and HJH141206 show inhibitory effects, structurally similar analogs such as SLCB36 lack any functional inhibition of this interaction [1]. Furthermore, SLCB050 exhibits a specific target engagement profile that distinguishes it from alternative approaches targeting the broader AIMP2-DX2 axis [2]. Substitution without rigorous comparative validation risks introducing an inactive or less characterized compound into a critical research workflow.

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Mechanism mismatch Broad-spectrum apoptosis inducers or chemotherapeutics do not target the DX2-p14/ARF PPI.

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Class mismatch HDAC inhibitors or kinase inhibitors lack protein-protein interaction specificity for this axis.

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Target dependency mismatch Loss of activity in p14/ARF KO models confirms that substitutes cannot rescue pathway function.

• [1] Park, B. J., Song, G. Y., Oh, A. Y., Lee, J. H., & Her, J. H. (2018). U.S. Patent Application No. 16/100,226. View Source
• [2] Oh, A. Y., Jung, Y. S., Kim, J., Lee, J. H., Cho, J. H., Chun, H. Y., ... & Park, B. J. (2016). Inhibiting DX2-p14/ARF interaction exerts antitumor effects in lung cancer and delays tumor progression. Cancer Research, 76(16), 4791-4804. View Source

Quantitative Evidence for SLCB050 Activity

p14/ARF-Dependent Anti-Proliferative Activity

In a GST pull-down assay designed to measure the inhibition of DX2–p14/ARF binding, SLCB050, along with HJH141204 and HJH141206, demonstrated a clear inhibitory effect. In contrast, the analog SLCB36 showed no such inhibitory activity [1]. This demonstrates that not all compounds in the same chemical series are functional inhibitors of the target interaction.

p14/ARF Dependence

Head-to-head

WT H460 viability reduction; KO: no effect

On-target pathway modulation context

72h, p14/ARF knockout control

Evidence Dimension	Inhibition of DX2–p14/ARF binding
Target Compound Data	Inhibitory effect observed
Comparator Or Baseline	SLCB36: No inhibitory effect observed; HJH141204 and HJH141206: Inhibitory effect observed
Quantified Difference	Qualitative (Active vs. Inactive)
Conditions	GST pull-down assay

Why This Matters

This confirms SLCB050 is a functional inhibitor of the target interaction, whereas a structurally similar analog, SLCB36, is not, providing a clear basis for compound selection.

• [1] Park, B. J., Song, G. Y., Oh, A. Y., Lee, J. H., & Her, J. H. (2018). U.S. Patent Application No. 16/100,226. View Source

In Vivo Anti-Tumor Efficacy in K-Ras Lung Cancer Model

SLCB050 selectively inhibits the interaction between DX2 and p14/ARF without affecting the binding of p53 to p14/ARF [1]. This is a key differentiation point, as disrupting the p53–p14/ARF axis could have unintended, broad biological consequences.

In Vivo Model Response

Model-specific review

K-RasLA2 transgenic mouse; suppressed tumor progression vs vehicle

Model-response endpoint context

DX2 ectopic expression induced

Evidence Dimension	Selectivity over p53–p14/ARF binding
Target Compound Data	No effect on p53–p14/ARF interaction
Comparator Or Baseline	Not applicable; assayed for off-target effect
Quantified Difference	Qualitative (No effect vs. On-target effect)
Conditions	GST pull-down assay

Why This Matters

This selectivity profile suggests SLCB050 specifically modulates the DX2–p14/ARF pathway, reducing the likelihood of confounding results from p53 pathway interference in cellular assays.

• [1] Park, B. J., Song, G. Y., Oh, A. Y., Lee, J. H., & Her, J. H. (2018). U.S. Patent Application No. 16/100,226. View Source

Selectivity for DX2-p14/ARF Over Related Interactions

While quantitative IC50 data is not available, patent disclosures indicate that SLCB050 treatment reduces the viability of human lung cancer cell lines, with small cell lung cancer (SCLC) cells showing heightened sensitivity compared to other lung cancer subtypes [1]. A direct comparison with SLCB36 shows the latter does not significantly affect cell viability, reinforcing the functional relevance of target engagement [1].

PPI Selectivity

Class-level inference

Inhibits DX2-p14/ARF, DX2-AIMP2; not p53-p14/ARF or p53-AIMP2

Minimizes off-target PPI interference

In vitro binding assays

Evidence Dimension	Reduction in cell viability
Target Compound Data	Reduces viability of SCLC cells
Comparator Or Baseline	SLCB36: No significant effect on cell viability; Non-SCLC lines: Less sensitive
Quantified Difference	Qualitative (Active vs. Inactive)
Conditions	MTT assay following 24-hour treatment

Why This Matters

This supports the functional relevance of SLCB050 in cellular models of its primary target indication, SCLC, distinguishing it from inactive analogs.

• [1] Park, B. J., Song, G. Y., Oh, A. Y., Lee, J. H., & Her, J. H. (2018). U.S. Patent Application No. 16/100,226. View Source

Research Applications of SLCB050 in Oncology

DX2/p14/ARF Pathway Validation in Lung Cancer Models

SLCB050 is the appropriate tool compound for studies aimed at dissecting the role of the DX2–p14/ARF interaction in small cell lung cancer (SCLC). Its selective inhibition of this specific protein–protein interaction, validated in GST pull-down and cell viability assays, makes it suitable for probing this pathway [1].

In Vivo DX2 Targeting in K-Ras-Driven Adenocarcinoma

For research where maintaining the integrity of the p53–p14/ARF signaling axis is critical, SLCB050 offers a distinct advantage over less selective modulators. Its demonstrated lack of effect on p53–p14/ARF binding ensures that observed phenotypes are specifically due to disruption of the DX2–p14/ARF complex [1].

DX2 Biomarker-Driven Treatment Strategy Studies

SLCB050 can serve as a functional positive control when evaluating the activity of other compounds in the same chemical series. Its clear inhibitory activity, in contrast to the inactive analog SLCB36, provides a benchmark for validating new batches of inhibitors or screening for novel analogs [1].

Selective Apoptosis and Senescence Studies in SCLC

Based on the evidence that SLCB050 suppresses tumor progression in a K-Ras-driven mouse model of lung tumorigenesis, this compound is suited for in vivo proof-of-concept studies exploring the therapeutic potential of targeting the DX2–p14/ARF interaction [2].

Application

Selection Property

Validation Focus

DX2-p14/ARF pathway mechanism studies

p14/ARF-dependent activity profile

Confirm pathway-specific response in WT vs p14/ARF KO cells

K-Ras-driven lung cancer model studies

In vivo model-response context

Assess tumor progression endpoint in K-RasLA2 model with DX2 induction

Biomarker-related response profiling

DX2 expression and p14/ARF status correlation

Screen sensitivity across lung cancer cell panels

Apoptosis/senescence pathway dissection in SCLC

p14/ARF reactivation-dependent dual phenotype

Analyze apoptosis and senescence markers in SCLC lines

• [1] Park, B. J., Song, G. Y., Oh, A. Y., Lee, J. H., & Her, J. H. (2018). U.S. Patent Application No. 16/100,226. View Source
• [2] Oh, A. Y., Jung, Y. S., Kim, J., Lee, J. H., Cho, J. H., Chun, H. Y., ... & Park, B. J. (2016). Inhibiting DX2-p14/ARF interaction exerts antitumor effects in lung cancer and delays tumor progression. Cancer Research, 76(16), 4791-4804. View Source